Cas no 146041-79-4 (9-Azabicyclo[6.1.0]nonane, 9-[(4-methylphenyl)sulfonyl]-, (1R,8S)-rel-)

• Product Name: 9-Azabicyclo[6.1.0]nonane, 9-[(4-methylphenyl)sulfonyl]-, (1R,8S)-rel-
• CAS No: 146041-79-4
• MF: C₁₅H₂₁NO₂S
• MW: 279.397742986679
• CID: 1319493
• Update Time: 2024-08-18

9-Azabicyclo[6.1.0]nonane, 9-[(4-methylphenyl)sulfonyl]-, (1R,8S)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[6.1.0]nonane, 9-[(4-methylphenyl)sulfonyl]-, (1R,8S)-rel-
• 9-​Azabicyclo[6.1.0]​nonane, 9-​[(4-​methylphenyl)​sulfonyl]​-​, (1R,​8S)​-​rel-

• Inchi： 1S/C15H21NO2S/c1-12-8-10-13(11-9-12)19(17,18)16-14-6-4-2-3-5-7-15(14)16/h8-11,14-15H,2-7H2,1H3/t14-,15+,16?
• InChI Key： DZLIVSOTFPLCOG-XYPWUTKMSA-N
• SMILES： [C@@]12([H])[C@@]([H])(N1S(C1=CC=C(C)C=C1)(=O)=O)CCCCCC2

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Melting Point: 124-125 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
• Boiling Point: 414.7±38.0 °C(Predicted)
• pka: -6.53±0.20(Predicted)